Cas no 13444-13-8 (Benzothiazole,2-(2-propen-1-yloxy)-)
13444-13-8 structure
Product Name:Benzothiazole,2-(2-propen-1-yloxy)-
CAS No:13444-13-8
MF:C10H9NOS
MW:191.249561071396
CID:119586
PubChem ID:2843044
Update Time:2025-04-18
Benzothiazole,2-(2-propen-1-yloxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzothiazole,2-(2-propen-1-yloxy)-
- 2-(Allyloxy)-1,3-benzothiazole
- Benzothiazole, 2-(2-propenyloxy)- (9CI)
- 2-(2-Propenyloxy)-benzoesaeuremethylester
- 2-Alloxy-benzothiazol
- 2-allyloxybenzoic acid methyl ester
- 2-allyloxy-benzothiazole
- AC1L5AZP
- AC1Q5ZBS
- allyloxybenzothiazole
- CTK2F4860
- DG0999100
- methyl 2-(2-propenyloxy)benzoate
- methyl 2-(prop-2-en-1-yloxy)benzoate
- methyl 2-allyloxybenzoate
- methyl o-(allyloxy)benzoate
- methyl O-allylsalicylate
- Methyl-o-Allylsalicylate
- NIOSH
- NSC7008
- SureCN385145
- SCHEMBL12371896
- AKOS024326063
- 13444-13-8
- 2-prop-2-enoxy-1,3-benzothiazole
-
- Inchi: 1S/C10H9NOS/c1-2-7-12-10-11-8-5-3-4-6-9(8)13-10/h2-6H,1,7H2
- InChI Key: POKDXESJMHLJNV-UHFFFAOYSA-N
- SMILES: S1C(=NC2C=CC=CC1=2)OCC=C
Computed Properties
- Exact Mass: 191.04057
- Monoisotopic Mass: 191.04
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 50.4Ų
Experimental Properties
- PSA: 22.12
- LogP: 2.86110
Benzothiazole,2-(2-propen-1-yloxy)- Related Literature
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1. Regioreversed nucleophilic substitution of 2-(allyloxy)benzothiazole by allylic Grignard reagents. A regioselective synthesis of 1,5-dienesVincenzo Calo,Luigi Lopez,Giannangelo Pesce J. Chem. Soc. Perkin Trans. 1 1988 1301
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2. Contents pages
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